Cas no 20970-16-5 (Pyrido[2,3-d]pyridazin-5-ylhydrazine)

• Product Name: Pyrido[2,3-d]pyridazin-5-ylhydrazine
• CAS No: 20970-16-5
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 1401666
• PubChem ID: 155616
• Update Time: 2025-04-20

Pyrido[2,3-d]pyridazin-5-ylhydrazine Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyridazin-5-ylhydrazine
• CCRIS 7353
• Hydrazone pyrido(2,3-d)pyridazin-5(6H)-one
• Pyrido(2,3-d)pyridazin-5(6H)-one hydrazone
• AC1L4EN3
• 5-hydrazinylpyrido[2,3-d]pyridazine
• AKOS006335813
• LS-188501
• CCRIS 7353; Hydrazone pyrido(2,3-d)pyridazin-5(6H)-one; Pyrido(2,3-d)pyridazin-5(6H)-one hydrazone; AC1L4EN3; 5-hydrazinylpyrido[2,3-d]pyridazine; AKOS006335813; LS-188501;
• PYRIDO[2,3-D]PYRIDAZIN-5(6H)-ONE HYDRAZONE
• SCHEMBL26877451
• DTXSID20175148
• 20970-16-5

• Inchi： 1S/C7H7N5/c8-11-7-5-2-1-3-9-6(5)4-10-12-7/h1-4H,8H2,(H,11,12)
• InChI Key： CPKPLXUDQINNSC-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C(=NN=CC=12)NN

Computed Properties

• Exact Mass: 161.07031
• Monoisotopic Mass: 161.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.467
• Boiling Point: 524.1°C at 760 mmHg
• Flash Point: 270.8°C
• Refractive Index: 1.798
• PSA: 76.72